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Compound Name: .
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Cat. No.: B072957

An In-depth Technical Guide to the Physicochemical Properties of Trihexyl Benzene-1,2,4-
tricarboxylate

For the Attention of: Researchers, Scientists, and Drug Development Professionals
Introduction

Trihexyl benzene-1,2,4-tricarboxylate, also known as trihexyl trimellitate, is a branched-chain
aromatic ester. It belongs to the class of trimellitate esters, which are primarily utilized as
plasticizers in the manufacturing of polyvinyl chloride (PVC) and other polymers. This
document provides a comprehensive overview of the core physicochemical properties of
trihexyl benzene-1,2,4-tricarboxylate, along with generalized experimental protocols for its
synthesis and analysis. Due to its principal applications in material science, there is no
documented evidence of its interaction with biological signaling pathways.

Physicochemical Properties

The properties of trihexyl benzene-1,2,4-tricarboxylate are summarized in the tables below. It
Is important to distinguish it from similar compounds such as tris(2-ethylhexyl) benzene-1,2,4-
tricarboxylate (trioctyl trimellitate), which has a different molecular formula and CAS number.

Table 1: General and Physical Properties
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Property Value Reference
trihexyl benzene-1,2,4-

IUPAC Name _ [1]
tricarboxylate
Trihexyl trimellitate, THTM,

Synonyms [1]
Morflex 560

CAS Number 1528-49-0 [11[2]

Molecular Formula C27H4206 [11[3]

Molecular Weight 462.6 g/mol [1]

Physical State Liquid [1114]

Clear, slightly yellow viscous

Appearance quid [3]
Melting Point -46 °C [31[4][5]
Boiling Point 260-262 °C (at 4 mmHg) [31141[5]
Density 1.015 - 1.026 g/cm? [3][5]
Refractive Index (n20/D) 1.487 [31[5]
Flash Point 219.9 - 268 °C [3][5]

ble 2: Solubili | Partitioning CI -

Property

Value

Reference

Water Solubility

33.3 ng/L at 25°C (practically

insoluble)

[3][5]

LogP (Octanol/Water Partition

Coefficient)

6.89790 - 8.87

[213]1[5]

Vapor Pressure

3.57E-11 mmHg at 25°C

[5]

Experimental Protocols
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Detailed experimental protocols for the specific synthesis and property determination of

trihexyl benzene-1,2,4-tricarboxylate are not readily available in public literature. However,

based on general organic chemistry principles for esters, the following methodologies are

representative of the likely procedures.

Synthesis: Fischer Esterification

Trihexyl benzene-1,2,4-tricarboxylate is synthesized via the Fischer esterification of trimellitic

acid (or its anhydride) with hexan-1-ol.

Materials:

Trimellitic anhydride
Hexan-1-ol (3 molar equivalents)
Acid catalyst (e.g., concentrated sulfuric acid, p-toluenesulfonic acid)

Anhydrous toluene (as a solvent to facilitate water removal)

Procedure:

A mixture of trimellitic anhydride, hexan-1-ol, and a catalytic amount of sulfuric acid in
toluene is placed in a round-bottom flask equipped with a Dean-Stark apparatus and a reflux
condenser.

The mixture is heated to reflux. The water formed during the reaction is azeotropically
removed and collected in the Dean-Stark trap.

The reaction is monitored (e.qg., by thin-layer chromatography) until the starting material is
consumed.

Upon completion, the reaction mixture is cooled to room temperature.

The mixture is washed sequentially with a saturated sodium bicarbonate solution (to
neutralize the acid catalyst) and brine.

The organic layer is dried over anhydrous sodium sulfate.
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e The solvent and any excess hexan-1-ol are removed under reduced pressure.

e The resulting crude trihexyl benzene-1,2,4-tricarboxylate can be purified by vacuum
distillation.

Characterization: High-Performance Liquid
Chromatography (HPLC)

The purity and identity of the synthesized ester can be assessed using reverse-phase HPLC.

Instrumentation and Conditions:

HPLC System: A standard HPLC system with a UV detector.

e Column: A C18 reverse-phase column (e.g., Newcrom R1) is suitable for this nonpolar
analyte.[2]

* Mobile Phase: A gradient of acetonitrile and water, with a small amount of acid (e.g.,
phosphoric acid or formic acid for MS compatibility).[2]

e Flow Rate: Typically 1.0 mL/min.
o Detection: UV detection at a suitable wavelength (e.g., 220 nm or 254 nm).

o Sample Preparation: The sample is dissolved in a suitable organic solvent, such as
acetonitrile, and filtered before injection.

Visualizations
Synthesis and Purification Workflow

The following diagram illustrates the general workflow for the synthesis and purification of
trihexyl benzene-1,2,4-tricarboxylate.

Caption: Workflow for the synthesis and purification of trihexyl benzene-1,2,4-tricarboxylate.

Analytical Characterization Workflow

This diagram outlines the typical steps for the analytical characterization of the final product.
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Caption: Workflow for the HPLC analysis of trihexyl benzene-1,2,4-tricarboxylate.

Signaling Pathways

Trihexyl benzene-1,2,4-tricarboxylate is an industrial chemical primarily used as a plasticizer.
Its mechanism of action in polymers involves physical insertion between polymer chains to
increase flexibility. There is no scientific literature to suggest that this compound is designed for
or interacts with specific biological signaling pathways in the manner of a pharmaceutical
agent. Its toxicological profile is characterized by low acute toxicity.[6] Therefore, diagrams of
signaling pathways are not applicable to this compound.

Conclusion

Trihexyl benzene-1,2,4-tricarboxylate is a well-characterized compound with established
physicochemical properties that make it suitable for its primary application as a plasticizer. Its
synthesis and analysis follow standard organic chemistry protocols. The lack of interaction with
biological signaling pathways underscores its role as a material science chemical rather than a
bioactive compound. This guide provides a foundational understanding of its core properties for
researchers and professionals in relevant fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [physicochemical properties of trihexyl benzene-1,2,4-
tricarboxylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b072957#physicochemical-properties-of-trinexyl-
benzene-1-2-4-tricarboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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